Cas no 539-90-2 (isobutyl butyrate)

• Product Name: isobutyl butyrate
• CAS No: 539-90-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00027134
• CID: 38166
• PubChem ID: 87563760
• Update Time: 2025-04-18

isobutyl butyrate Chemical and Physical Properties

Names and Identifiers

• isobutyl butyrate
• n-Butyric acid isobutyl ester
• 2-Methyl-1-propyl butyrate
• Butanoic acid, 2-methylpropyl ester
• Isobutyl butylate
• Isobutyl n-Butyrate
• 2-methylpropyl butanoate
• Butyric Acid Isobutyl Ester
• NSC 406938
• Isobutyl butanoate

• MDL： MFCD00027134
• Inchi： 1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
• InChI Key： RGFNRWTWDWVHDD-UHFFFAOYSA-N
• SMILES： CCCC(OCC(C)C)=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.861 g/mL at 25 °C(lit.)
• Melting Point: -88.07°C (estimate)
• Boiling Point: 157°C
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Refractive Index: n20/D 1.403(lit.)
• PSA: 26.30000
• LogP: 1.98570
• Merck: 5136
• FEMA: 2187
• Solubility: Soluble in ethanol and most non-volatile oils, slightly soluble in water, insoluble in glycerol

isobutyl butyrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H316
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-52/53
• Safety Instruction： S16; S27; S36/37/39; S61; S60
• RTECS：ET5020000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2
• Storage Condition：Low temperature ventilation and drying in warehouse

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters